molecular formula C8H5F2NS B8501997 3,5-Difluorobenzyl isothiocyanate

3,5-Difluorobenzyl isothiocyanate

Cat. No. B8501997
M. Wt: 185.20 g/mol
InChI Key: SGIOZSSTJZSGAL-UHFFFAOYSA-N
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Description

3,5-Difluorobenzyl isothiocyanate is a useful research compound. Its molecular formula is C8H5F2NS and its molecular weight is 185.20 g/mol. The purity is usually 95%.
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properties

Molecular Formula

C8H5F2NS

Molecular Weight

185.20 g/mol

IUPAC Name

1,3-difluoro-5-(isothiocyanatomethyl)benzene

InChI

InChI=1S/C8H5F2NS/c9-7-1-6(4-11-5-12)2-8(10)3-7/h1-3H,4H2

InChI Key

SGIOZSSTJZSGAL-UHFFFAOYSA-N

Canonical SMILES

C1=C(C=C(C=C1F)F)CN=C=S

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A solution of 3,5-difluorobenzylamine (11.6 g., 0.081 mole) in ether (20 ml.) was added dropwise to a solution of dicyclohexylcarbodiimide (16.7 g., 0.081 mole) and carbon disulfide (32.4 ml., 0.539 mole) in ether (100 ml.) at -5°to -10° C., and the mixture was stirred for 17 hours at 25° C. The mixture was filtered and the solvent was removed under vacuum. The resulting oil was dissolved in hexane-ether (19:1), filtered, and the solvent removed under vacuum. The oil was then dissolved in hexane and purified by flash chromatography (silica) to give 3,5-difluorobenzylisothiocyanate as an oil (5.40 g., 36%).
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Synthesis routes and methods II

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Synthesis routes and methods IV

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A solution of 3,5-difluorobenzylamine (6.5 g, 0.05 mole) and triethylamine (15.4 ml, 0.11 mole) in 50 ml of tetrahydrofuran was added dropwise to a solution of thiophosgene (4.2 ml, 0.055 mole) in 50 ml of tetrahydrofuran with cooling to -10° C. over a period of twenty minutes. The mixture was stirred at 25° C. for 2.75 hours and then filtered. The filtrate was treated with charcoal, filtered, and evaporated to an oil. The oil was diluted with hexane:ethyl acetate (90:10) and purified on a flash silica column eluted with hexane:ethyl acetate (90:10) to yield 8.0 g (62%) of 3,5-difluorobenzyl isothiocyanate as a yellow oil.
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